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Compound of Interest
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Cat. No.: B138273

An In-depth Guide for Chemical Researchers and Drug Development Professionals

Introduction

2-Cyclohexylbenzaldehyde (CAS No. 128323-04-6) is an aromatic aldehyde characterized by
a cyclohexyl group at the ortho position of the benzaldehyde ring.[1][2] With the molecular
formula C13H160 and a molecular weight of approximately 188.27 g/mol , this compound
presents as a colorless to pale yellow liquid.[1][3][4] While its primary documented use is in the
fragrance industry for its sweet, floral scent, its structural motifs—a reactive aldehyde and a
bulky, lipophilic cyclohexyl group—make it a potentially valuable building block for medicinal
chemistry and novel material synthesis.[1] This guide provides a comprehensive overview of its
commercial availability, recommended protocols for quality assessment, and essential safety
and handling procedures tailored for a research and development setting.

Part 1: Commercial Availability and Procurement
Strategy

Sourcing high-quality starting materials is a foundational pillar of reproducible and successful
research. 2-Cyclohexylbenzaldehyde is available from a range of chemical suppliers, though
it is typically classified as a research chemical rather than a bulk commodity.

Key Commercial Suppliers
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A survey of the chemical supplier landscape indicates that 2-Cyclohexylbenzaldehyde is

primarily available from vendors specializing in building blocks, screening compounds, and

pharmaceutical intermediates. Availability is generally in research-scale quantities, from

milligrams to several grams.

Supplier

Typical Purity

Available
Quantities

Notes

1st Scientific LLC

97%

100mg, 250mg, 1g

All products are for

research use only.[3]

Syn Pharmatech Inc.

98%

19, 59

Offers a variety of
building blocks and

reagents.[4]

Sunway Pharm Ltd.

97%

250mg, 1g

Provides CoA,
Datasheet, and NMR

data upon request.[5]

CookeChem

97%

100mg and up

Specializes in fine
chemicals for R&D.[6]

Guidechem Network

Varies

Varies

A platform connecting
multiple suppliers like
Dayang Chem and
Pure Chemistry

Scientific Inc.[1]

This table is representative and not exhaustive. Pricing and stock levels are subject to change.

Procurement Workflow: A Strategic Approach

The process of acquiring a specialized chemical like 2-Cyclohexylbenzaldehyde requires

more than simply placing an order. A systematic approach ensures that the material received

meets the stringent requirements of your research.
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Phase 1: Planning & Sourcing

Identify Need for
2-Cyclohexylbenzaldehyde

Search Suppliers via
CAS No. 128323-04-6

Compare Purity,
Quantity & Cost

Y
Request Certificate
of Analysis (CoA)

l

Verify Analytical Data
(NMR, GC-MS)

Phase 2: Pre-Purchase Validation

Phase 3: Execution & Verification

Place Purchase Order

Receive & Log Shipment

Perform In-House
QC Verification

Release to Lab Inventory

Caption: Strategic workflow for procuring research chemicals.

Click to download full resolution via product page
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Expert Insight: Always request the lot-specific Certificate of Analysis (CoA) before purchase. Do
not rely solely on the specifications listed on the website. The CoA provides actual analytical
results for the batch you will receive, which is critical for assessing purity and identifying
potential contaminants that could interfere with sensitive reactions.

Part 2: Quality Assessment of Commercial Material

Upon receipt, it is imperative to perform in-house quality control to verify the identity, purity, and
integrity of the 2-Cyclohexylbenzaldehyde. This step is non-negotiable for ensuring the
validity of experimental outcomes.

Common Analytical Techniques

A combination of spectroscopic and chromatographic methods should be employed for
comprehensive characterization.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure and
provides a good estimate of purity by identifying signals from impurities.

o Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for assessing the purity of volatile
compounds and identifying trace impurities by their mass fragmentation patterns.[7]

o Fourier-Transform Infrared (FTIR) Spectroscopy: Confirms the presence of key functional
groups, notably the aldehyde C=0 stretch (around 1700 cm~1) and the aldehydic C-H stretch
(around 2850 cm™1).[7]

Potential Impurities and Their Origins

Understanding the potential synthesis routes can inform the search for impurities. A common
route to substituted benzaldehydes involves the oxidation or formylation of a corresponding
precursor.[8][9] Potential impurities could include:

o Starting Materials: Unreacted 2-cyclohexyltoluene or related precursors.
» Over-oxidation Products: 2-Cyclohexylbenzoic acid, if the oxidation conditions are too harsh.

e By-products: Isomeric impurities or products from side reactions.
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Standard Protocol: GC-MS Purity Verification

This protocol describes a self-validating system for confirming the purity of a newly acquired
batch of 2-Cyclohexylbenzaldehyde.

Objective: To determine the purity of 2-Cyclohexylbenzaldehyde and identify any volatile
impurities.

Materials:

2-Cyclohexylbenzaldehyde sample

Dichloromethane (DCM), HPLC grade or equivalent

2 mL GC vials with caps

Micropipette

Gas Chromatograph-Mass Spectrometer (GC-MS) with an EIl source and a suitable capillary
column (e.g., HP-5ms).[10]

Methodology:

o Sample Preparation: Prepare a dilute solution (~1 mg/mL) by dissolving approximately 1 mg
of 2-Cyclohexylbenzaldehyde in 1 mL of DCM in a GC vial.[10] Cap tightly.

e Instrument Setup:
o Set the GC oven temperature program. A typical program could be:
= [nitial temperature: 100 °C, hold for 2 minutes.
= Ramp: 15 °C/min to 280 °C.
» Final hold: 5 minutes.[7][10]
o Injector Temperature: 250 °C.

o MS Source Temperature: 230 °C.
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o Scan Range: m/z 40-500.[10]

« Injection: Inject 1 yL of the prepared sample into the GC-MS.
o Data Analysis:

o Analyze the total ion chromatogram (TIC). The main peak should correspond to 2-
Cyclohexylbenzaldehyde.

o Calculate the purity by peak area percentage. Purity (%) = (Area of Main Peak / Total Area
of All Peaks) x 100.

o Extract the mass spectrum for the main peak and confirm its identity by matching the
molecular ion peak ([M]*, m/z = 188) and fragmentation pattern with reference data.

o Attempt to identify any impurity peaks by analyzing their mass spectra and comparing
them to a library (e.g., NIST).
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Caption: In-house QC workflow using GC-MS analysis.
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Part 3: Safety, Handling, and Storage

Proper handling and storage are critical to ensure the longevity of the chemical and the safety
of laboratory personnel.

Hazard Identification

According to aggregated GHS data, 2-Cyclohexylbenzaldehyde is classified as a substance
that causes serious eye irritation.[2] It may also cause skin and respiratory irritation.[2]

e H319: Causes serious eye irritation.[2]
e H315: Causes skin irritation.[2]

o H335: May cause respiratory irritation.[2]

Handling and Personal Protective Equipment (PPE)

Given the hazards, stringent safety protocols must be followed.

» Engineering Controls: Always handle this chemical in a certified laboratory fume hood to
avoid inhalation of vapors.[11]

o Eye Protection: Wear chemical safety goggles conforming to EN 166 (EU) or NIOSH (US)
standards.[11][12]

e Hand Protection: Use chemically resistant gloves (e.g., nitrile). Dispose of contaminated
gloves properly after use.[11]

» Skin and Body Protection: Wear a lab coat and, if splashing is possible, additional
impervious clothing.[11]

First Aid Measures:

« Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[12][13]

o Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing.[12][13]
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« Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]
[13]

 Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek immediate medical
attention.[13]

Storage Recommendations

To maintain the chemical's integrity and prevent degradation, proper storage is essential.

o Temperature: Store in a cool, dry place. Several suppliers recommend storage at 2-8°C.[4]
[14]

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation
of the aldehyde group.[14][15]

o Container: Keep the container tightly sealed in a well-ventilated area.[13]

Conclusion

2-Cyclohexylbenzaldehyde is a readily available research chemical that offers potential as a
versatile building block in synthetic chemistry. For researchers in drug development and
materials science, successful utilization of this compound begins with a strategic procurement
process, followed by rigorous, in-house quality verification. Adherence to strict safety and
handling protocols is mandatory to ensure both personnel safety and the preservation of the
material's integrity. By following the guidelines outlined in this document, scientists can
confidently source, validate, and utilize 2-Cyclohexylbenzaldehyde in their research
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Researcher's Technical Guide to 2-
Cyclohexylbenzaldehyde: Sourcing, Quality Control, and Handling]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b138273#commercial-
availability-and-suppliers-of-2-cyclohexylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b138273#commercial-availability-and-suppliers-of-2-cyclohexylbenzaldehyde
https://www.benchchem.com/product/b138273#commercial-availability-and-suppliers-of-2-cyclohexylbenzaldehyde
https://www.benchchem.com/product/b138273#commercial-availability-and-suppliers-of-2-cyclohexylbenzaldehyde
https://www.benchchem.com/product/b138273#commercial-availability-and-suppliers-of-2-cyclohexylbenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

